Cas no 1807187-26-3 (Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1807187-26-3
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4948459
• Update Time: 2025-06-07

Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-11(18)7-3-4-10(20-12(14,15)16)8(5-13)9(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： DOJOWNMJJMFQRF-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(=O)OCC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate

Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807187-26-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate, identified by its CAS number 1807187-26-3, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a trifluoromethoxy substituent, makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group in Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate serves as a versatile handle for further functionalization. This feature allows for the introduction of diverse pharmacophores through nucleophilic substitution reactions, enabling the construction of complex molecular architectures. Such flexibility is particularly advantageous in drug discovery pipelines where rapid and efficient diversification of lead compounds is essential.

Furthermore, the cyano group appended to the benzoate core imparts unique electronic and steric properties to the molecule. The cyano moiety can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. This characteristic makes Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate a promising candidate for further derivatization aimed at optimizing pharmacokinetic profiles.

The trifluoromethoxy substituent at the 4-position of the benzoate ring adds another layer of complexity to this compound. Fluoroalkyl groups are well-documented for their ability to enhance metabolic stability and binding affinity at biological targets. The electron-withdrawing nature of the trifluoromethoxy group can also modulate the reactivity of adjacent functional groups, providing chemists with additional tools to fine-tune molecular properties.

In recent years, Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate has been employed in several cutting-edge research projects aimed at developing innovative therapeutic strategies. For instance, researchers have leveraged its structural features to synthesize novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promising preclinical activity in models of chronic inflammation, highlighting the potential of this compound as a starting point for drug development.

Another area where Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate has found utility is in the synthesis of small-molecule probes for studying protein-protein interactions. The combination of functional groups on its benzene ring allows for selective labeling and detection of key proteins in cellular systems. Such probes are invaluable tools for elucidating complex biological networks and identifying potential therapeutic targets.

The growing interest in fluorinated compounds has also spurred research into Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate as a precursor for fluorinated drug candidates. Fluoroalkyl groups are known to improve drug bioavailability and resistance to enzymatic degradation. By incorporating this compound into synthetic routes, chemists can efficiently introduce fluorine atoms into target molecules, enhancing their pharmacological properties.

The synthesis of Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic approaches have enabled the efficient construction of this complex molecule with high purity and yield. These methodologies often involve multi-step sequences that showcase the ingenuity and precision required in pharmaceutical synthesis.

In conclusion, Ethyl 3-bromomethyl-2-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807187-26-3) stands as a cornerstone intermediate in contemporary pharmaceutical research. Its unique structural features and functional groups make it an indispensable tool for medicinal chemists striving to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.